Cas no 1490258-72-4 (5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde
• CAS No: 1490258-72-4
• MF: C₁₀H₁₂N₂O₃
• MW: 208.213882446289
• CID: 5745208
• PubChem ID: 65366664
• Update Time: 2025-05-24

5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-725350
• AKOS014702420
• 5-(3-oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde
• 1490258-72-4
• 2-Furancarboxaldehyde, 5-(hexahydro-3-oxo-1H-1,4-diazepin-1-yl)-
• 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C10H12N2O3/c13-7-8-2-3-10(15-8)12-5-1-4-11-9(14)6-12/h2-3,7H,1,4-6H2,(H,11,14)
• InChI Key： YYJMWGSSHQEBSQ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CC(NCCC1)=O

Computed Properties

• Exact Mass: 208.08479225g/mol
• Monoisotopic Mass: 208.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.251±0.06 g/cm3(Predicted)
• Boiling Point: 499.3±45.0 °C(Predicted)
• pka: 15.66±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde

Introduction to 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde (CAS No. 1490258-72-4)

5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 1490258-72-4, belongs to a class of molecules that are being extensively studied for their potential applications in drug discovery and development. The structural composition of this molecule, featuring a furan ring fused with a 1,4-diazepane moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The chemical structure of 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde is characterized by its intricate arrangement of atoms, which includes oxygen and nitrogen heteroatoms. This specific arrangement not only contributes to the molecule's unique electronic properties but also influences its reactivity and biological activity. The presence of a carbonyl group at the 2-position of the furan ring and an oxo group on the diazepane ring adds to its complexity, making it a versatile scaffold for synthetic modifications.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic purposes. Among these, the combination of furan and diazepane rings has emerged as a particularly interesting motif due to its potential to interact with biological targets in multiple ways. The compound 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The reactive sites on its structure, particularly the aldehyde group and the oxo group, provide multiple opportunities for further functionalization. This flexibility has allowed researchers to explore various synthetic pathways, leading to the development of derivatives with enhanced biological activity. For instance, modifications at the diazepane ring have been shown to influence binding affinity to certain enzymes and receptors, making this compound a valuable tool in structure-activity relationship (SAR) studies.

The pharmacological profile of 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde has been investigated in several preclinical studies. These studies have revealed that the compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammation and pain signaling. The ability of this molecule to modulate these pathways makes it a potential candidate for the development of new therapeutic agents targeting chronic inflammatory conditions and neuropathic pain.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of this compound. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers to rationalize its pharmacological effects. These computational approaches have been complemented by experimental techniques such as X-ray crystallography and NMR spectroscopy, which have further elucidated the structural features responsible for its activity.

The synthesis of 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the preparation of key intermediates such as 3-Oxo-1,4-diazepanone and furan aldehydes. These intermediates are then coupled using various coupling strategies, including condensation reactions and palladium-catalyzed cross-coupling reactions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements.

The importance of high-purity compounds in pharmaceutical research cannot be overstated. The synthesis of 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde requires stringent control over reaction conditions to ensure that impurities do not interfere with subsequent biological evaluations. Techniques such as chromatography and recrystallization are commonly employed to achieve the desired level of purity. Once synthesized, the compound is subjected to rigorous analytical testing to confirm its identity and quality.

The future prospects for 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde are bright, with ongoing research aimed at expanding its applications in drug discovery. One area of particular interest is its potential use as a scaffold for designing next-generation therapeutics. By incorporating additional functional groups or modifying existing ones, researchers hope to enhance its potency and selectivity while minimizing side effects.

Another exciting direction is the exploration of this compound's role in combinatorial chemistry and high-throughput screening (HTS). Its structural features make it an ideal candidate for generating libraries of derivatives that can be rapidly screened for biological activity. Such libraries are invaluable tools for identifying lead compounds that can be further optimized into viable drugs.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for studying compounds like 5-(3-Oxo-1,4-diazepan-1-yl)furan-2-carbaldehyde. These technologies can predict potential binding interactions and optimize synthetic pathways with unprecedented speed and accuracy. By leveraging these advanced tools, researchers can accelerate their search for novel therapeutic agents.

In conclusion, 5-(3-Oxo-1,4-diazepan-1-y)furan²-carbaldehyde (CAS No.1490258-72-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the quest for new drugs targeting various diseases. As research continues to uncover more about its properties and potential applications,this compound is poised to play an increasingly important role in the development of innovative therapies.